Cas no 1821738-51-5 (1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)-)

(2R)-2-Hydroxy-1-(2-thienyl)-1-propanone is a chiral β-hydroxy ketone derivative featuring a thiophene moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of biologically active molecules, including pharmaceuticals and agrochemicals. The presence of both hydroxyl and carbonyl functional groups allows for further derivatization, while the thienyl group enhances its utility in heterocyclic synthesis. The (R)-configuration provides stereochemical control in asymmetric synthesis. Its well-defined structure and reactivity make it suitable for applications in medicinal chemistry and material science, particularly where chiral specificity is required. High purity grades ensure reproducibility in research and industrial processes.

1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- structure

1821738-51-5 structure

Product name:1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)-

CAS No:1821738-51-5

MF:C₇H₈O₂S

MW:156.202220916748

MDL:MFCD28383801

CID:5191857

PubChem ID:122199115

1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

- 1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)-
- MDL： MFCD28383801
- Inchi： 1S/C7H8O2S/c1-5(8)7(9)6-3-2-4-10-6/h2-5,8H,1H3/t5-/m1/s1
- InChI Key： WQLFIRJJUCPMBE-RXMQYKEDSA-N
- SMILES： C(C1SC=CC=1)(=O)[C@H](O)C

1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-204402-2.5g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	2.5g	$4932.0	2023-09-16
Enamine	EN300-204402-5.0g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	5g	$7297.0	2023-05-31
Enamine	EN300-204402-0.25g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	0.25g	$2314.0	2023-09-16
Enamine	EN300-204402-0.05g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	0.05g	$2113.0	2023-09-16
Enamine	EN300-204402-10g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	10g	$10823.0	2023-09-16
Enamine	EN300-204402-10.0g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	10g	$10823.0	2023-05-31
Enamine	EN300-204402-1.0g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	1g	$2516.0	2023-05-31
Enamine	EN300-204402-0.5g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	0.5g	$2415.0	2023-09-16
Enamine	EN300-204402-1g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	1g	$2516.0	2023-09-16
Enamine	EN300-204402-5g	(2R)-2-hydroxy-1-(thiophen-2-yl)propan-1-one	1821738-51-5	5g	$7297.0	2023-09-16

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Additional information on 1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)-

Comprehensive Overview of 1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- (CAS No. 1821738-51-5)

1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- (CAS No. 1821738-51-5) is a chiral organic compound featuring a thienyl group and a hydroxyketone moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stereospecificity and functional group diversity make it a valuable intermediate in asymmetric synthesis, particularly in the development of enantioselective catalysts and ligands.

Recent studies highlight the growing demand for chiral synthons like 1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- in drug discovery. Researchers are exploring its applications in designing kinase inhibitors and antimicrobial agents, aligning with the industry's focus on precision medicine. The compound's thiophene ring also contributes to its utility in materials science, where conjugated systems are sought after for organic electronics.

From an environmental perspective, the synthesis of 1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- has been optimized to reduce waste through green chemistry protocols. Techniques such as flow chemistry and biocatalysis are being adopted to enhance yield and sustainability—a response to the increasing emphasis on eco-friendly manufacturing in regulatory frameworks.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to confirm its enantiomeric purity. Such rigor is critical given the rise of quality-by-design (QbD) principles in API development. FAQs from synthetic chemists often revolve around its storage conditions (recommended: inert atmosphere, -20°C) and solubility profiles (soluble in polar aprotic solvents like DMSO).

In the context of patent landscapes, derivatives of 1-Propanone, 2-hydroxy-1-(2-thienyl)-, (2R)- appear in filings related to neuroprotective agents and crop protection chemicals. This aligns with trending searches on "chiral intermediates for CNS drugs" and "sustainable agrochemicals." Its scalable synthesis routes are frequently discussed in forums, reflecting industry priorities.

Future directions for this compound include its integration into machine learning-assisted molecular design. Computational models predict its reactivity in multicomponent reactions, a hot topic in high-throughput screening workflows. As the demand for tailor-made chiral compounds grows, CAS No. 1821738-51-5 remains a focal point for innovation.